Cas no 161718-85-0 (3-Cyano-4-isobutoxybenzamide)

• Product name: 3-Cyano-4-isobutoxybenzamide
• CAS No: 161718-85-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.25176
• CID: 828415
• PubChem ID: 67813728

3-Cyano-4-isobutoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-isobutoxybenzamide
• 3-cyano-4-(2-methylpropoxy)benzamide
• FeBuxostat Impurity 39
• Febuxostat Impurity Z15
• SCHEMBL9280025
• 161718-85-0
• DTXSID90737671
• AKOS022173220

• Inchi： InChI=1S/C12H14N2O2/c1-8(2)7-16-11-4-3-9(12(14)15)5-10(11)6-13/h3-5,8H,7H2,1-2H3,(H2,14,15)
• InChI Key： YBYPAAVYKHMZAJ-UHFFFAOYSA-N
• SMILES： CC(COC1=C(C#N)C=C(C(N)=O)C=C1)C

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.063 g/l) (25 º C),
• PSA: 76.11

3-Cyano-4-isobutoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides